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Compound of Interest

Compound Name: Btynb

Cat. No.: B608933

Introduction

Btynb is a small molecule inhibitor of the RNA-binding protein IGF2BP1 (Insulin-like Growth
Factor 2 mRNA-binding Protein 1).[1][2] IGF2BP1 is an oncofetal protein that plays a crucial
role in maintaining the properties of leukemic stem cells.[2][3] By inhibiting IGF2BP1, Btynb
disrupts the stability of key oncogenic mRNAs, such as c-Myc, leading to reduced proliferation
and induction of differentiation in leukemia cells.[1][4] These application notes provide a
comprehensive overview of the use of Btynb in studying leukemia cell differentiation, including
its mechanism of action, experimental protocols, and key findings.

Mechanism of Action

Btynb selectively inhibits the binding of IGF2BP1 to its target mMRNAs, including c-Myc.[1][5]
This disruption leads to the destabilization and subsequent downregulation of c-Myc mRNA
and protein levels.[5] The reduction in c-Myc, a key regulator of cell proliferation and
differentiation, triggers a cascade of events that promote the differentiation of leukemic cells.[1]
Additionally, Btynb has been shown to downregulate B-TrCP1 mRNA and reduce the activity of
the nuclear transcription factor NF-kB.[1][5]

Signaling Pathway of Btynb in Leukemia Cell
Differentiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36816728/
https://pubmed.ncbi.nlm.nih.gov/36816728/
https://www.researchgate.net/publication/367413665_BTYNB_an_inhibitor_of_RNA_binding_protein_IGF2BP1_reduces_proliferation_and_induces_differentiation_of_leukemic_cancer_cells
https://www.researchgate.net/figure/BTYNB-is-a-structurally-selective-inhibitor-of-IMP1-binding-to-flMyc-Dose-response_fig1_319333634
https://www.researchgate.net/publication/319333634_A_Novel_IMP1_Inhibitor_BTYNB_Targets_c-Myc_and_Inhibits_Melanoma_and_Ovarian_Cancer_Cell_Proliferation
https://www.benchchem.com/product/b608933#application-of-btynb-in-leukemia-cell-differentiation-studies
https://www.benchchem.com/product/b608933#application-of-btynb-in-leukemia-cell-differentiation-studies
https://www.benchchem.com/product/b608933#application-of-btynb-in-leukemia-cell-differentiation-studies
https://www.benchchem.com/product/b608933#application-of-btynb-in-leukemia-cell-differentiation-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608933?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

